4-[3-(2-Phenoxyethoxy)benzoyl]morpholine

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4g/mol
• IUPAC Name: morpholin-4-yl-[3-(2-phenoxyethoxy)phenyl]methanone
• InChI: InChI=1S/C19H21NO4/c21-19(20-9-11-22-12-10-20)16-5-4-8-18(15-16)24-14-13-23-17-6-2-1-3-7-17/h1-8,15H,9-14H2
• InChI Key: NODSGOWRJCWCMN-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3

Description

4-[3-(2-Phenoxyethoxy)benzoyl]morpholine is a morpholine derivative characterized by a benzoyl group substituted at the meta-position (3-position) with a 2-phenoxyethoxy chain. Its molecular formula is C₁₉H₂₁NO₄, with a molecular weight of 327.37 g/mol .

This compound is structurally related to agrochemicals and pharmaceuticals, where morpholine derivatives are often utilized for their bioactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Structural Variations

Morpholine-containing benzoyl derivatives exhibit diverse biological and physicochemical properties depending on substituent positions (ortho, meta, para) and functional groups. Key examples include:

(a) 4-[2-(2-Phenoxyethoxy)benzoyl]morpholine (CAS 881575-74-2)

• Structure: Benzoyl group substituted at the ortho-position (2-position) with 2-phenoxyethoxy.
• Molecular Weight : 327.37 g/mol (same as the target compound but with positional isomerism).

(b) Dimethomorph (CAS 110488-70-5)

• Structure : (E,Z)-4-[3-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)acryloyl]morpholine.
• Molecular Weight : 387.9 g/mol.
• Applications : Systemic fungicide targeting Oomycetes (e.g., Phytophthora spp.). The chlorophenyl and dimethoxyphenyl groups enhance binding to fungal cell wall synthesis enzymes .

(c) 4-(2,4-Dimethoxybenzoyl)morpholine (CAS 53951-94-3)

• Structure : Benzoyl substituted with dimethoxy groups at 2- and 4-positions.
• Molecular Weight : 251.28 g/mol.
• Properties: Reduced lipophilicity (log P ~2.5) compared to phenoxyethoxy derivatives, impacting membrane permeability .

(d) 4-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}morpholine (CAS 438474-09-0)

• Structure: Meta-substituted benzoyl with ethoxyphenoxymethyl.
• Molecular Weight : 341.40 g/mol.
• Features: The ethoxyphenoxy group may confer enhanced oxidative stability compared to phenoxyethoxy chains .

Physicochemical Properties and Environmental Behavior

Compound	Molecular Weight (g/mol)	log P (Predicted)	Key Substituents	Applications
4-[3-(2-Phenoxyethoxy)benzoyl]morpholine	327.37	~3.8*	3-(2-Phenoxyethoxy)	Not explicitly stated
Dimethomorph	387.9	4.1 (experimental)	Chlorophenyl, dimethoxyphenyl	Fungicide
4-(2,4-Dimethoxybenzoyl)morpholine	251.28	~2.5	2,4-Dimethoxy	Research intermediate
4-[2-(2-Phenoxyethoxy)benzoyl]morpholine	327.37	~3.8*	2-(2-Phenoxyethoxy)	Structural studies

*Estimated using fragment-based methods due to lack of experimental data.

• Dimethomorph’s higher log P (4.1) correlates with its systemic fungicidal activity .